2-[(4-Methoxybenzyl)amino]-2-oxoethyl (4-methylphenyl)acetate

• IUPAC Name: [2-[(4-methoxyphenyl)methylamino]-2-oxoethyl] 2-(4-methylphenyl)acetate
• InChI: InChI=1S/C19H21NO4/c1-14-3-5-15(6-4-14)11-19(22)24-13-18(21)20-12-16-7-9-17(23-2)10-8-16/h3-10H,11-13H2,1-2H3,(H,20,21)
• InChI Key: SCUGBYPNAIHFJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)OCC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

2-[(4-Methoxybenzyl)amino]-2-oxoethyl (4-methylphenyl)acetate, also known as MBOA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBOA has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Structural and Spectroscopic Analysis

• The compound has been used in the synthesis of dinuclear oxophenoxovanadates, where its structural and spectroscopic properties are analyzed (Mondal et al., 2005). These complexes have potential applications in materials science and catalysis due to their unique electronic and magnetic properties.

Kinetic Studies in Aminolysis

• Research has shown that derivatives of 2-[(4-Methoxybenzyl)amino]-2-oxoethyl (4-methylphenyl)acetate exhibit interesting behaviors in aminolysis reactions, which could be significant for understanding reaction mechanisms in organic synthesis (Böhmer & Wörsdörfer, 1978).

In Vivo Metabolism Studies

• This compound has been used to study the in vivo metabolism of related substances in animal models, providing insights into metabolic pathways and potential biotransformation products (Kanamori et al., 2002).

Synthesis and Antibacterial Studies

• It has been incorporated in the synthesis of novel heterocyclic compounds with potential antibacterial activities. This opens avenues for developing new pharmaceutical agents (Bekircan et al., 2014).

Nonlinear Optical Properties

• Derivatives of this compound have been synthesized and studied for their nonlinear optical properties, which are essential for applications in photonic and optoelectronic devices (Naseema et al., 2010).

Hydroxyl Protection in Organic Synthesis

• The compound has been utilized in the development of protective groups for hydroxyl functions in organic synthesis, demonstrating its versatility and utility in complex chemical transformations (Kukase et al., 1990).